Cas no 866136-59-6 (1-(6-Methyl1,3thiazolo3,2-b1,2,4triazol-5-yl)-2-{3-(trifluoromethyl)phenylsulfanyl}-1-ethanone)

• Product Name: 1-(6-Methyl1,3thiazolo3,2-b1,2,4triazol-5-yl)-2-{3-(trifluoromethyl)phenylsulfanyl}-1-ethanone
• CAS No: 866136-59-6
• MF: C₁₄H₁₀F₃N₃OS₂
• MW: 357.373910427094
• CID: 4662770
• Update Time: 2025-08-02

1-(6-Methyl1,3thiazolo3,2-b1,2,4triazol-5-yl)-2-{3-(trifluoromethyl)phenylsulfanyl}-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-Methyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-2-{[3-(trifluoromethyl)phenyl]sulfanyl}-1-
• 1-(6-Methyl1,3thiazolo3,2-b1,2,4triazol-5-yl)-2-{3-(trifluoromethyl)phenylsulfanyl}-1-ethanone

• Inchi： 1S/C14H10F3N3OS2/c1-8-12(23-13-18-7-19-20(8)13)11(21)6-22-10-4-2-3-9(5-10)14(15,16)17/h2-5,7H,6H2,1H3
• InChI Key： GMPACAQLPBSTSR-UHFFFAOYSA-N
• SMILES： C(=O)(C1SC2=NC=NN2C=1C)CSC1=CC=CC(C(F)(F)F)=C1

Additional information on 1-(6-Methyl1,3thiazolo3,2-b1,2,4triazol-5-yl)-2-{3-(trifluoromethyl)phenylsulfanyl}-1-ethanone

Compound CAS No. 866136-59-6: 1-(6-Methyl-1,3-thiazolo[3,2-b]1,2,4-triazol-5-yl)-2-{3-(trifluoromethyl)phenylsulfanyl}-1-ethanone

The compound with CAS No. 866136-59-6, named as 1-(6-Methyl-1,3-thiazolo[3,2-b]1,2,4-triazol-5-yl)-2-{3-(trifluoromethyl)phenylsulfanyl}-1-ethanone, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a thiazolo-triazole ring system and a trifluoromethyl-substituted phenylsulfanyl group. The combination of these structural elements contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and development. The thiazolo[3,2-b]triazole core is known for its ability to form stable hydrogen bonds and participate in various non-covalent interactions, making it a valuable component in medicinal chemistry. The presence of the trifluoromethyl group further enhances the compound's stability and lipophilicity, which are critical properties for drug candidates targeting specific biological pathways.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the thiazolo-triazole ring system through cyclization reactions and the introduction of the trifluoromethylphenylsulfanyl group via nucleophilic substitution or coupling reactions. Researchers have explored various methodologies to optimize these steps, leveraging advancements in catalysis and green chemistry principles to minimize environmental impact.

One of the most promising applications of this compound lies in its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated that CAS No. 866136-59-6 exhibits selective inhibitory activity against specific kinase targets, suggesting its potential as a lead compound for drug development.

In addition to its therapeutic potential, this compound has also been investigated for its role in agrochemical applications. The trifluoromethylphenylsulfanyl group contributes to the compound's stability under environmental conditions, making it a candidate for use as a herbicide or fungicide. Field trials have shown promising results in terms of efficacy and selectivity, although further research is needed to fully understand its environmental impact.

The structural versatility of CAS No. 866136-59-6 also makes it an attractive candidate for materials science applications. Its ability to form supramolecular assemblies through hydrogen bonding and π-interactions has been explored in the context of self-healing polymers and stimuli-responsive materials. These applications highlight the compound's potential beyond traditional pharmaceutical uses.

From a sustainability perspective, researchers have focused on developing eco-friendly synthesis routes for this compound. By utilizing renewable feedstocks and minimizing waste generation, these efforts aim to reduce the environmental footprint associated with its production. Such approaches align with the growing emphasis on green chemistry principles within the chemical industry.

In conclusion, CAS No. 866136-59-6, or 1-(6-Methyl-1,3-thiazolo[3,2-b]1,2,4-triazol-5-yl)-2-{3-(trifluoromethyl)phenylsulfanyl}-1-ethanone, represents a versatile molecule with diverse applications across multiple fields. Its unique structure and functional groups make it a valuable tool for advancing drug discovery, agrochemical development, and materials science research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.